Cas no 157201-49-5 (2-Pyrrolidinepropanoic acid, 5-oxo-2-(trifluoromethyl)-, methyl ester)

2-Pyrrolidinepropanoic acid, 5-oxo-2-(trifluoromethyl)-, methyl ester is a fluorinated pyrrolidine derivative with potential applications in pharmaceutical and agrochemical research. The trifluoromethyl group enhances metabolic stability and lipophilicity, making it valuable in drug design. The methyl ester moiety improves solubility and facilitates further synthetic modifications. This compound’s rigid pyrrolidine scaffold contributes to stereochemical control in asymmetric synthesis. Its structural features suggest utility as an intermediate in the development of bioactive molecules, particularly those targeting enzyme inhibition or receptor modulation. The presence of both carbonyl and ester functionalities allows for versatile reactivity, enabling its use in amidation, reduction, or cyclization reactions under mild conditions.

2-Pyrrolidinepropanoic acid, 5-oxo-2-(trifluoromethyl)-, methyl ester structure

157201-49-5 structure

Product Name:2-Pyrrolidinepropanoic acid, 5-oxo-2-(trifluoromethyl)-, methyl ester

CAS No:157201-49-5

MF:C₉H₁₂F₃NO₃

MW:239.191693305969

CID:5190867

Update Time:2026-03-05

2-Pyrrolidinepropanoic acid, 5-oxo-2-(trifluoromethyl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

- 2-Pyrrolidinepropanoic acid, 5-oxo-2-(trifluoromethyl)-, methyl ester
- Inchi： 1S/C9H12F3NO3/c1-16-7(15)3-5-8(9(10,11)12)4-2-6(14)13-8/h2-5H2,1H3,(H,13,14)
- InChI Key： QMRBZFDPNUHOHB-UHFFFAOYSA-N
- SMILES： N1C(=O)CCC1(C(F)(F)F)CCC(OC)=O

2-Pyrrolidinepropanoic acid, 5-oxo-2-(trifluoromethyl)-, methyl ester Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
abcr	AB278193-1 g	Methyl 5-oxo-2-(trifluoromethyl)-2-pyrrolidinepropionate; .	157201-49-5		1g	€890.00	2023-04-26
abcr	AB278193-1g	Methyl 5-oxo-2-(trifluoromethyl)-2-pyrrolidinepropionate; .	157201-49-5		1g	€890.00	2025-03-19

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Related Categories

Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters

Additional information on 2-Pyrrolidinepropanoic acid, 5-oxo-2-(trifluoromethyl)-, methyl ester

Comprehensive Overview of 2-Pyrrolidinepropanoic acid, 5-oxo-2-(trifluoromethyl)-, methyl ester (CAS No. 157201-49-5)

The compound 2-Pyrrolidinepropanoic acid, 5-oxo-2-(trifluoromethyl)-, methyl ester (CAS No. 157201-49-5) is a specialized organic molecule with significant applications in pharmaceutical and chemical research. This ester derivative, characterized by its pyrrolidine core and trifluoromethyl group, has garnered attention due to its unique structural features and potential biological activities. Researchers are increasingly exploring its role in drug discovery, particularly in the development of enzyme inhibitors and bioactive intermediates.

One of the key reasons for the growing interest in 2-Pyrrolidinepropanoic acid, 5-oxo-2-(trifluoromethyl)-, methyl ester is its versatility in synthetic chemistry. The presence of the trifluoromethyl group enhances the compound's metabolic stability and lipophilicity, making it a valuable building block for medicinal chemistry. Recent studies have highlighted its potential in addressing challenges related to drug delivery and targeted therapy, topics that are currently trending in scientific discussions.

In the context of green chemistry and sustainable synthesis, CAS No. 157201-49-5 has been investigated for its compatibility with eco-friendly reaction conditions. Researchers are optimizing its synthesis to minimize waste and reduce energy consumption, aligning with global efforts to promote environmentally responsible practices. This aligns with the increasing demand for sustainable pharmaceuticals and green solvents, which are frequently searched topics in academic and industrial circles.

The compound's structural motif, featuring a 5-oxo-pyrrolidine scaffold, is also relevant to the study of peptidomimetics and protease inhibitors. These areas are of high interest due to their implications in treating various health conditions. For instance, the trifluoromethyl group's electron-withdrawing properties can influence the compound's binding affinity to biological targets, a subject often explored in computational chemistry and molecular modeling studies.

From an analytical perspective, 2-Pyrrolidinepropanoic acid, 5-oxo-2-(trifluoromethyl)-, methyl ester poses interesting challenges and opportunities. Advanced techniques such as NMR spectroscopy and mass spectrometry are employed to characterize its purity and stability. These methods are critical for ensuring the compound's suitability in high-value applications, a concern frequently raised by quality control professionals and researchers.

In summary, CAS No. 157201-49-5 represents a fascinating intersection of synthetic chemistry, medicinal research, and environmental sustainability. Its unique properties and broad applicability make it a compound worth watching in the evolving landscape of chemical innovation. As the scientific community continues to explore its potential, this molecule is likely to remain a topic of interest in both academic and industrial settings.